Cas no 868371-26-0 (N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,5-dimethoxybenzamide)

• Product Name: N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,5-dimethoxybenzamide
• CAS No: 868371-26-0
• MF: C₁₈H₁₇FN₂O₃S
• MW: 360.402586698532
• CID: 6098503
• PubChem ID: 2151056
• Update Time: 2025-11-01

N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,5-dimethoxybenzamide
• QVLXDSYPEVWKEI-ZZEZOPTASA-N
• AKOS024611133
• 868371-26-0
• F1814-1572
• (Z)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-3,5-dimethoxybenzamide
• N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,5-dimethoxybenzamide
• N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide

• Inchi： 1S/C18H17FN2O3S/c1-4-21-16-14(19)6-5-7-15(16)25-18(21)20-17(22)11-8-12(23-2)10-13(9-11)24-3/h5-10H,4H2,1-3H3/b20-18-
• InChI Key： QVLXDSYPEVWKEI-ZZEZOPTASA-N
• SMILES： C(/N=C1/N(CC)C2=C(F)C=CC=C2S/1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 360.09439174g/mol
• Monoisotopic Mass: 360.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,5-dimethoxybenzamide

Introduction to N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,5-dimethoxybenzamide (CAS No. 868371-26-0)

The compound N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,5-dimethoxybenzamide, identified by its CAS number 868371-26-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amide derivative has garnered attention due to its unique structural features and promising biological activities. The molecular framework incorporates a benzothiazole core, which is a well-documented scaffold in medicinal chemistry, known for its role in modulating various biological pathways. The presence of a fluoro substituent at the 4-position and methoxy groups at the 3 and 5 positions of the benzamide moiety further enhances its pharmacological potential.

Recent studies have highlighted the importance of fluoroalkyl and dimethoxy substituents in enhancing the bioavailability and metabolic stability of drug candidates. The specific configuration of this compound, with its double bond ((2Z)) and ethyl side chain, contributes to its distinct electronic properties, which are critical for receptor binding affinity. This molecular design has been strategically optimized to target specific enzymatic pathways involved in inflammation and pain modulation.

In the context of contemporary drug discovery, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods. Molecular modeling studies have demonstrated that N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,5-dimethoxybenzamide exhibits high binding affinity to certain protein targets, suggesting its utility as a lead compound for further development. The benzothiazole ring is particularly noteworthy, as it is a privileged structure frequently encountered in approved drugs due to its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions.

The introduction of fluorine into the molecular structure not only improves lipophilicity but also modulates metabolic susceptibility. This feature is crucial for extending the half-life of therapeutic agents while maintaining efficacy. Additionally, the dimethoxy groups on the benzamide component contribute to steric hindrance and electronic tuning, which can be leveraged to fine-tune pharmacokinetic profiles. Such structural attributes make this compound an attractive candidate for preclinical investigation.

Current research in medicinal chemistry emphasizes the development of multifunctional agents that can address multiple therapeutic targets simultaneously. The scaffold of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,5-dimethoxybenzamide aligns well with this trend. Preliminary in vitro assays have indicated potential activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammatory responses. These findings are particularly relevant in light of recent advancements in understanding the pathophysiology of chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the benzothiazole ring system followed by functional group transformations to introduce the fluoro and methoxy substituents. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the carbon-carbon bonds essential for this molecule's architecture. Such synthetic strategies not only highlight the ingenuity behind pharmaceutical chemistry but also underscore the importance of green chemistry principles in optimizing reaction conditions for scalability and sustainability.

As computational biology continues to evolve, so too does our ability to predict and validate biological activity with greater precision. High-throughput virtual screening (HTVS) has been employed to identify novel analogs of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,5-dimethoxybenzamide, leveraging large databases of chemical structures and experimentally derived bioactivity data. These efforts have yielded valuable insights into structure/activity relationships (SAR), guiding medicinal chemists toward more potent and selective derivatives.

The benzothiazole moiety is particularly interesting because it can adopt multiple conformations depending on its environment within a protein binding site. This flexibility allows it to interact with diverse residues through various non-covalent interactions. Recent crystallographic studies have provided detailed insights into how such molecules dock into target proteins at atomic resolution. These structural details are critical for rational drug design and can inform modifications aimed at improving pharmacokinetic properties or reducing off-target effects.

In conclusion,N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-* *diamide* is a structurally complex yet promising pharmaceutical entity that warrants further exploration. Its unique combination of substituents—fluorine, dimethoxy, and an ethyl side chain—contributes to its distinct pharmacological profile. Advances in synthetic chemistry, computational biology, and structural biology have positioned this compound as a compelling candidate for preclinical development aimed at addressing unmet medical needs related to inflammation and pain management.